2-(6-Bromo-4-chloroquinazolin-2-yl)phenol

• Molecular Formula: C14H8BrClN2O
• Molecular Weight: 335.58 g/mol
• IUPAC Name: 2-(6-bromo-4-chloroquinazolin-2-yl)phenol
• InChI: InChI=1S/C14H8BrClN2O/c15-8-5-6-11-10(7-8)13(16)18-14(17-11)9-3-1-2-4-12(9)19/h1-7,19H
• InChI Key: XZVICCYPSHTSRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=C(C=C(C=C3)Br)C(=N2)Cl)O

Description

2-(6-Bromo-4-chloroquinazolin-2-yl)phenol is a useful research compound. Its molecular formula is C14H8BrClN2O and its molecular weight is 335.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

6-Bromo-4-chloro-2-(2-methoxyphenyl)quinazoline (393 mg, 1:12 mmol) was dissolved in CH2Cl2 (3 mL), and the flask was flushed with N2. After cooling the reaction mixture to −78° C., 1 M BBr3 in CH2Cl2 (3.37 mL, 3.37 mmol) was added dropwise, then the reaction was slowly warmed to room temperature and stirred-for 2 h. After quenching the mixture with saturated aqueous NaHCO3 (1×), it was transferred into a separatory funnel with CH2Cl2. The organic layer was washed with H2O (2×), dried over Na2SO4, and concentrated. Purification via silica gel chromatography using 0-5% EtOAc and CH2Cl2:hexanes (1:1) gave 2-(6-bromo-4-chloroquinazolin-2-yl)phenol (229 mg, 61%). LC/MS: m/z 335.30 (M+H)+ at 4.18 min (10%-99% CH3CN (0.035% TFA)/H2O (0.05% TFA)).